Cas no 941888-69-3 (2-{1,1'-biphenyl-4-yl}-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide)

• Product Name: 2-{1,1'-biphenyl-4-yl}-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide
• CAS No: 941888-69-3
• Molecular Formula: C₂₅H₂₁N₃O₂
• Molecular Weight: 395.453145742416
• CID: 5499230
• PubChem ID: 8701321

2-{1,1'-biphenyl-4-yl}-N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylacetamide Properties

Names and Identifiers

• 2-{[1,1'-biphenyl]-4-yl}-N-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide
• F2874-0112
• AKOS024473756
• 941888-69-3
• N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]-2-(4-phenylphenyl)acetamide
• AB00681699-01
• VU0503625-1
• 2-([1,1'-biphenyl]-4-yl)-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide

• InChIKey： XMZLATFGSNUMPW-UHFFFAOYSA-N
• Inchi： 1S/C25H21N3O2/c1-28-25(30)15-14-23(27-28)21-8-5-9-22(17-21)26-24(29)16-18-10-12-20(13-11-18)19-6-3-2-4-7-19/h2-15,17H,16H2,1H3,(H,26,29)
• SMILES： O=C(CC1C=CC(C2C=CC=CC=2)=CC=1)NC1C=CC=C(C2C=CC(N(C)N=2)=O)C=1

Computed Properties

• Exact Mass: 395.16337692g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 395.16337692g/mol
• Heavy Atom Count: 30
• Complexity: 672
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives